N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-methylpiperazin-1-yl)quinazolin-4-amine
• InChI: InChI=1S/C21H25N5O2/c1-25-10-12-26(13-11-25)21-23-17-7-5-4-6-16(17)20(24-21)22-18-9-8-15(27-2)14-19(18)28-3/h4-9,14H,10-13H2,1-3H3,(H,22,23,24)
• InChI Key: MPJIOZBXWSKSNV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=CC=CC=C3C(=N2)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine, also known as AG-1478, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has been found to have significant potential in various fields, including cancer research, neuroscience, and cardiovascular research.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine has been extensively studied in scientific research, particularly in the fields of cancer research and neuroscience. In cancer research, this compound has been found to inhibit the activity of epidermal growth factor receptor (EGFR), which is a transmembrane receptor that is overexpressed in many types of cancer. By inhibiting the activity of EGFR, this compound has been found to inhibit the growth and proliferation of cancer cells, making it a potential therapeutic agent for cancer treatment.
In neuroscience, this compound has been found to have potential in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been found to inhibit the activity of amyloid precursor protein (APP), which is a protein that is involved in the development of Alzheimer's disease. By inhibiting the activity of APP, this compound has been found to reduce the accumulation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine involves the inhibition of EGFR and APP. EGFR is a transmembrane receptor that is overexpressed in many types of cancer. By inhibiting the activity of EGFR, this compound has been found to inhibit the growth and proliferation of cancer cells. APP is a protein that is involved in the development of Alzheimer's disease. By inhibiting the activity of APP, this compound has been found to reduce the accumulation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis, which is a form of programmed cell death. In addition, this compound has been found to inhibit the migration and invasion of cancer cells. In Alzheimer's disease, this compound has been found to reduce the accumulation of amyloid-beta plaques, which are a hallmark of the disease.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and has high purity. This compound is also soluble in DMSO and ethanol, which are commonly used solvents in lab experiments. However, this compound has some limitations for lab experiments. It has poor stability in aqueous solutions and is sensitive to light and air. In addition, this compound has low bioavailability, which limits its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine. In cancer research, this compound can be further studied to determine its effectiveness in combination with other therapeutic agents. In addition, the potential of this compound as a therapeutic agent for other types of cancer can be explored. In neuroscience, this compound can be further studied to determine its effectiveness in the treatment of other neurodegenerative diseases. Furthermore, the development of more stable and bioavailable analogs of this compound can be explored to improve its effectiveness in vivo.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-2-(4-methyl-1-piperazinyl)-4-quinazolinamine involves the reaction between 2,4-dimethoxybenzaldehyde and 4-methylpiperazine, followed by the reaction between the resulting intermediate and 4-chloroquinazoline. This process results in the formation of this compound, which is a white solid that is soluble in dimethyl sulfoxide (DMSO) and ethanol.